Baishouwubenzophenone
Overview
Description
Baishouwubenzophenone is an acetophenone that can be isolated from the Chinese medicinal plant Cynanchum auriculatum Royle ex Wight . It is one of the major active components of the plant, along with C-21 steroidal glycosides . The plant has been widely used in clinics as a beneficial and tonic agent since ancient times .
Synthesis Analysis
A preparative high-speed counter-current chromatography method has been established for the isolation and purification of Baishouwubenzophenone from Cynanchum auriculatum . The method involves the use of a two-phase solvent system composed of light petroleum, ethyl acetate, methanol, and water .Molecular Structure Analysis
Baishouwubenzophenone possesses a unique atropisomeric feature . The congested structure of the molecule allows it to show optical activity . The absolute configuration of the molecule was identified by experimental CD and computational approaches .Chemical Reactions Analysis
Baishouwubenzophenone is one of the major constituents in some plants of the genus Cynanchum . It is often isolated and purified using a multi-step protocol based on repeated column chromatography .properties
CAS RN |
115834-34-9 |
|---|---|
Product Name |
Baishouwubenzophenone |
Molecular Formula |
C16H14O6 |
Molecular Weight |
302.28 g/mol |
IUPAC Name |
1-[3-(3,6-dihydroxy-2-methylbenzoyl)-2,4-dihydroxyphenyl]ethanone |
InChI |
InChI=1S/C16H14O6/c1-7-10(18)5-6-11(19)13(7)16(22)14-12(20)4-3-9(8(2)17)15(14)21/h3-6,18-21H,1-2H3 |
InChI Key |
VWHLSTXEUJVCHE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1C(=O)C2=C(C=CC(=C2O)C(=O)C)O)O)O |
Canonical SMILES |
CC1=C(C=CC(=C1C(=O)C2=C(C=CC(=C2O)C(=O)C)O)O)O |
Other CAS RN |
115834-34-9 |
synonyms |
baishouwubenzophenone |
Origin of Product |
United States |
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![(2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[2-(oxiran-2-yl)ethoxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol](/img/structure/B45174.png)
